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Compound of Interest

Compound Name: Etoricoxib-d3

Cat. No.: B196412 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth look at the deuterated analog of Etoricoxib, Etoricoxib-d3. This document outlines its

core physicochemical properties, its role in analytical methodologies, and the biological

pathway it modulates.

Core Physicochemical Data
Etoricoxib-d3, the deuterium-labeled version of the selective COX-2 inhibitor Etoricoxib, is

primarily utilized as an internal standard in bioanalytical studies. Its key quantitative identifiers

are summarized below.

Property Value Citation(s)

CAS Number 850896-71-8 [1][2][3][4][5]

Molecular Weight 361.87 g/mol [1][5]

Molecular Formula C₁₈H₁₂D₃ClN₂O₂S [1]

Mechanism of Action: Selective COX-2 Inhibition
Etoricoxib is a non-steroidal anti-inflammatory drug (NSAID) that functions as a highly selective

inhibitor of the cyclooxygenase-2 (COX-2) enzyme.[1][6] The COX-2 enzyme is responsible for

the conversion of arachidonic acid into prostaglandins, which are key mediators of

inflammation and pain.[3] By selectively targeting COX-2, Etoricoxib reduces the production of
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these pro-inflammatory prostaglandins, thereby exerting its anti-inflammatory and analgesic

effects.[3][6] This selective inhibition is designed to minimize the gastrointestinal side effects

associated with non-selective NSAIDs that also inhibit the COX-1 isoform, which is involved in

protecting the stomach lining.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://synapse.patsnap.com/article/what-is-the-mechanism-of-etoricoxib
https://www.mims.com/malaysia/drug/info/arcoxia/mechanism-of-action
https://synapse.patsnap.com/article/what-is-the-mechanism-of-etoricoxib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arachidonic Acid

COX-2 Enzyme Pro-inflammatory
Prostaglandins (e.g., PGE2) Inflammation & Pain

Etoricoxib / Etoricoxib-d3

Plasma Sample (100 µL)

Add Etoricoxib-d3 (IS)

Protein Precipitation
(Cold Methanol)

Vortex

Centrifuge

Transfer Supernatant

HPLC-MS/MS Analysis

Data Analysis &
Quantification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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